Cas no 1805921-34-9 (4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol
• CAS No: 1805921-34-9
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4863231
• Update Time: 2025-05-20

4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol

• Inchi： 1S/C8H8BrF2NO2/c1-14-6-2-5(9)4(3-13)7(12-6)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： UBXVZLMJGIVEGE-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C(F)F)C=1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.6
• Topological Polar Surface Area: 42.4

Additional information on 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol

Chemical Profile of 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1805921-34-9)

4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805921-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromo substituent, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol consists of a pyridine ring system with functional groups strategically positioned to enhance its reactivity and biological relevance. The bromo substituent at the 4-position provides a handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex organic molecules. Additionally, the difluoromethyl group at the 2-position introduces electron-withdrawing effects that can influence the electronic properties of the molecule, making it a valuable intermediate in the development of pharmacophores with enhanced binding affinity and metabolic stability.

The methoxy group at the 6-position further modulates the electronic distribution of the pyridine ring, while the hydroxyl group at the 3-position offers opportunities for further derivatization through esterification or etherification reactions. These structural elements collectively contribute to the compound's versatility as a building block in medicinal chemistry. Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of such molecules with greater accuracy, allowing for more targeted experimental designs. The use of molecular docking simulations has identified 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol as a potential scaffold for drugs targeting various biological pathways.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often enhances their lipophilicity, metabolic stability, and binding affinity to biological targets. The presence of two fluorine atoms in 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol makes it an attractive candidate for further exploration in this area. Studies have shown that fluorinated pyridines exhibit promising activities against a range of diseases, including cancer, infectious diseases, and inflammatory conditions. The difluoromethyl group, in particular, has been associated with improved pharmacological properties such as increased bioavailability and resistance to enzymatic degradation.

The methoxy group in this compound also plays a crucial role in its biological activity. Methoxy-substituted pyridines have been reported to exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, derivatives of pyridine with methoxy groups have shown potential as kinase inhibitors, which are widely used in cancer therapy. The combination of these functional groups makes 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol a versatile intermediate for synthesizing novel therapeutic agents.

One of the most compelling aspects of this compound is its utility as a precursor in multi-step synthetic routes leading to complex drug candidates. The bromo substituent allows for easy introduction of aryl or vinyl groups via cross-coupling reactions, while the hydroxyl group can be modified to introduce additional functional moieties such as carboxylic acids or amides. These modifications are essential for fine-tuning the biological activity and pharmacokinetic properties of drug molecules. Researchers have leveraged these synthetic strategies to develop novel compounds with improved efficacy and reduced side effects.

Recent research has highlighted the importance of understanding the impact of substituents on the electronic and steric properties of heterocyclic compounds like pyridines. Computational studies have demonstrated that small changes in the substitution pattern can significantly alter the bioactivity profile of these molecules. For example, variations in electron density distribution caused by different substituents can influence binding interactions with biological targets such as enzymes and receptors. This knowledge is critical for designing molecules with optimal pharmacological properties.

The hydroxyl group at the 3-position of 4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol provides an additional degree of freedom for chemical modification. This functionality can be exploited to introduce polar interactions or hydrogen bonding capabilities into drug candidates, which are often essential for achieving high affinity and selectivity towards biological targets. Furthermore, protecting group strategies can be employed to temporarily mask or unmask this hydroxyl group during synthetic sequences, allowing for stepwise construction of complex molecular architectures.

The bromo substituent at the 4-position not only serves as a reactive site for cross-coupling reactions but also influences the overall solubility and reactivity profile of the molecule. Brominated pyridines are known to exhibit interesting photophysical properties, making them useful in materials science applications beyond pharmaceuticals. However, their primary relevance remains in medicinal chemistry due to their ability to modulate biological activity through subtle changes in molecular structure.

In conclusion,4-Bromo-2-(difluoromethyl)-6-methoxypyridine-3-methanol (CAS No. 1805921-34-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—comprising a bromo substituent,a difluoromethyl group, and a methoxy group—make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. Advances in computational chemistry and synthetic methodologies continue to enhance our ability to harness this compound's potential, paving the way for innovative drug discovery efforts.